N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-3-(phenylthio)propanamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C19H24N4O2S/c1-14-13-18(25)22-19(20-14)23-10-7-15(8-11-23)21-17(24)9-12-26-16-5-3-2-4-6-16/h2-6,13,15H,7-12H2,1H3,(H,21,24)(H,20,22,25)
• InChI Key: GAIPSSIPWGHWFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol
• CAS No.: 1903168-71-7

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C19H24N4O2S and its molecular weight is 372.49. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

Compounds with dihydropiperazine and pyrimidinyl motifs have been investigated for their insecticidal properties. Samaritoni et al. (2003) synthesized various isomeric dihydropiperazines, finding that the dihydropiperazine ring system can act as a bioisosteric replacement for the imidazolidine ring in neonicotinoid compounds, which are known for their insecticidal activity. The study suggests that such compounds could serve as effective insecticides, with potential applications in agricultural pest management (Samaritoni et al., 2003).

Antimycobacterial Activity

Insuasty et al. (2013) explored the microwave-assisted synthesis of pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones with potential antitumor activity. One of the synthesized compounds showed remarkable activity against 57 cancer cell lines, highlighting the potential of these compounds in developing new antimycobacterial agents with applications in treating tuberculosis and other mycobacterial infections (Insuasty et al., 2013).

Anti-angiogenic and DNA Cleavage Activities

Kambappa et al. (2017) synthesized novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and evaluated their efficacy in inhibiting in vivo angiogenesis using the chick chorioallantoic membrane (CAM) model. Several derivatives showed significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Corrosion Inhibition

The corrosion inhibition properties of piperidine derivatives on the corrosion of iron have been studied by Kaya et al. (2016). Through quantum chemical calculations and molecular dynamics simulations, the study identified compounds with potential as corrosion inhibitors, which could be applied in protecting metal surfaces in industrial applications (Kaya et al., 2016).